Cas no 879043-44-4 (3-hydroxy-1-2-(3-methylphenoxy)ethyl-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one)

• Product Name: 3-hydroxy-1-2-(3-methylphenoxy)ethyl-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one
• CAS No: 879043-44-4
• MF: C₂₀H₂₁NO₄
• MW: 339.38504576683
• CID: 5437663
• Update Time: 2025-05-21

3-hydroxy-1-2-(3-methylphenoxy)ethyl-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-1-[2-(3-methylphenoxy)ethyl]-3-(2-oxopropyl)indol-2-one
• 3-hydroxy-1-2-(3-methylphenoxy)ethyl-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one

• Inchi： 1S/C20H21NO4/c1-14-6-5-7-16(12-14)25-11-10-21-18-9-4-3-8-17(18)20(24,19(21)23)13-15(2)22/h3-9,12,24H,10-11,13H2,1-2H3
• InChI Key： HLQNYUPMLYZLMW-UHFFFAOYSA-N
• SMILES： N1(CCOC2=CC=CC(C)=C2)C2=C(C=CC=C2)C(O)(CC(=O)C)C1=O

Additional information on 3-hydroxy-1-2-(3-methylphenoxy)ethyl-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one

3-Hydroxy-1-(2-(3-Methylphenoxy)ethyl)-3-(2-Oxopropyl)-2,3-Dihydro-1H-Indol-2-One: A Comprehensive Overview

The compound with CAS No. 879043-44-4, known as 3-hydroxy-1-(2-(3-methylphenoxy)ethyl)-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of indole derivatives, which are widely studied for their diverse biological activities and structural versatility. The indole ring serves as a central framework, with substituents that contribute to its unique properties and reactivity.

Recent studies have highlighted the importance of indole derivatives in drug discovery, particularly in the development of anticancer agents. The hydroxy group at position 3 and the oxopropyl group at position 3 are key functional groups that influence the compound's pharmacokinetics and bioavailability. Additionally, the phenoxy group attached to the ethyl chain introduces aromaticity and enhances the molecule's stability. These structural features make this compound a promising candidate for further research in medicinal chemistry.

The synthesis of 3-hydroxy-1-(2-(3-methylphenoxy)ethyl)-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have explored various pathways to optimize the yield and purity of this compound. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high product quality. This approach aligns with the growing trend toward sustainable and efficient chemical manufacturing practices.

In terms of biological activity, this compound has shown potential as an antioxidant and anti-inflammatory agent. Studies conducted in vitro have demonstrated its ability to scavenge free radicals and inhibit pro-inflammatory enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that it could be developed into a therapeutic agent for conditions associated with oxidative stress and inflammation, such as neurodegenerative diseases and cardiovascular disorders.

Furthermore, preliminary pharmacokinetic studies indicate that this compound has favorable absorption properties when administered orally. Its lipophilic nature, attributed to the presence of the phenoxy group, enhances its ability to cross biological membranes. However, further investigations are required to assess its bioavailability in vivo and determine its suitability for systemic administration.

The structural complexity of 3-hydroxy-1-(2-(3-methylphenoxy)ethyl)-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one also makes it an interesting target for computational studies. Molecular docking simulations have revealed potential interactions with key drug targets, such as protein kinases and nuclear receptors. These insights provide a foundation for rational drug design efforts aimed at improving its therapeutic efficacy.

In conclusion, CAS No. 879043-44-4 represents a valuable addition to the portfolio of indole derivatives being explored for their pharmacological applications. With ongoing research focusing on its synthesis optimization, biological evaluation, and computational modeling, this compound holds significant promise for advancing drug development in the coming years.